Cas no 3289-35-8 (4-amino-6-chloropyrimidin-2-ol)

• Product Name: 4-amino-6-chloropyrimidin-2-ol
• CAS No: 3289-35-8
• MF: C₄H₄ClN₃O
• MW: 145.547059059143
• CID: 295343
• PubChem ID: 427580
• Update Time: 2025-11-01

4-amino-6-chloropyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-6-chloro-
• 4-amino-6-chloro-1H-pyrimidin-2-one
• 6-Chlorocytosine
• 2(1H)-Pyrimidinone,4-amino-6-chloro
• 4-Amino-6-chlor-1H-pyrimidin-2-on
• 4-Amino-6-chlor-2(1H)-pyrimidon
• 4-amino-6-chloro-1(3)H-pyrimidin-2-one
• 4-Chlor-cytosin
• 4-Amino-6-chloropyrimidin-2-ol
• 4-Amino-6-chloro-2(1H)-pyrimidinone
• DTXSID70330189
• A821498
• 6-AMINO-4-CHLOROPYRIMIDIN-2(1H)-ONE
• SCHEMBL9534465
• 3289-35-8
• 4-amino-6-chloropyrimidin-2(1H)-one
• SB55994
• EN300-1600829
• AKOS006278903
• FT-0634759
• 4-amino-6-chloropyrimidin-2-ol

• MDL： MFCD03424270
• Inchi： 1S/C4H4ClN3O/c5-2-1-3(6)8-4(9)7-2/h1H,(H3,6,7,8,9)
• InChI Key： XGKXWYFBNZLIHA-UHFFFAOYSA-N
• SMILES： ClC1=CC(N)=NC(N1)=O

Computed Properties

• Exact Mass: 145.00400
• Monoisotopic Mass: 145.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.79
• Refractive Index: 1.717
• PSA: 71.77000
• LogP: 0.58670

Additional information on 4-amino-6-chloropyrimidin-2-ol

Chemical Profile of 4-amino-6-chloropyrimidin-2-ol (CAS No. 3289-35-8)

4-amino-6-chloropyrimidin-2-ol, identified by its Chemical Abstracts Service (CAS) number 3289-35-8, is a significant intermediate in the field of pharmaceutical and agrochemical research. This heterocyclic compound belongs to the pyrimidine family, characterized by a six-membered ring containing two nitrogen atoms. The presence of both an amino group (-NH₂) and a hydroxyl group (-OH) at the 4 and 2 positions, respectively, alongside a chlorine substituent at the 6 position, imparts unique reactivity and makes it a valuable building block for synthesizing more complex molecules.

The compound’s structure is highly versatile, enabling its incorporation into various synthetic pathways. Its amino group facilitates nucleophilic substitution reactions, while the hydroxyl group can participate in hydrogen bonding interactions, influencing both its solubility and stability. The chloro substituent at the 6-position is particularly noteworthy, as it can undergo various transformations, including displacement reactions to introduce different functional groups or serve as a directing group in metal-catalyzed cross-coupling reactions.

In recent years, 4-amino-6-chloropyrimidin-2-ol has garnered attention in medicinal chemistry due to its potential applications in drug discovery. Pyrimidine derivatives are well-documented for their biological activity, with many analogs exhibiting pharmacological properties ranging from antimicrobial to anticancer effects. The specific arrangement of functional groups in this compound makes it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 4-amino-6-chloropyrimidin-2-ol is its role in the synthesis of kinase inhibitors. Kinases are enzymes critical to numerous cellular processes, and their dysregulation is implicated in various diseases, particularly cancer. Researchers have leveraged this compound to develop inhibitors targeting specific kinases by modifying its core structure through iterative chemical optimization. For instance, studies have demonstrated that replacing the chlorine atom with other leaving groups or introducing additional substituents can enhance binding affinity and selectivity against particular kinase targets.

Recent advancements in computational chemistry have further enhanced the utility of 4-amino-6-chloropyrimidin-2-ol. Molecular modeling techniques allow researchers to predict how modifications to this scaffold will affect biological activity with remarkable precision. This has accelerated the discovery process, enabling the rapid design and synthesis of libraries of compounds for high-throughput screening. Such methodologies are particularly valuable in academic and industrial settings where efficiency and cost-effectiveness are paramount.

The agrochemical sector has also recognized the potential of 4-amino-6-chloropyrimidin-2-ol as a precursor for developing novel pesticides. Pyrimidine-based compounds are known for their efficacy against pests while often exhibiting favorable environmental profiles compared to older-generation agrochemicals. By tailoring the substituents on this scaffold, chemists can fine-tune properties such as bioavailability, persistence, and target specificity. This aligns with global efforts to create sustainable agricultural solutions that minimize ecological impact.

From a synthetic chemistry perspective, 4-amino-6-chloropyrimidin-2-ol serves as a versatile intermediate for constructing more complex heterocyclic systems. Its reactivity allows for diverse transformations, including condensation reactions with aldehydes or ketones to form imines or enamines, followed by reduction or cyclization steps to introduce additional nitrogen-containing rings. Such strategies are instrumental in building molecular architectures that mimic natural products or exhibit unique biological activities.

The compound’s stability under various reaction conditions makes it suitable for multi-step syntheses involving harsh reagents or prolonged heating periods. Additionally, its solubility profile—moderately soluble in polar organic solvents but poorly soluble in water—provides practical considerations for purification and formulation processes. These characteristics ensure that 4-amino-6-chloropyrimidin-2-ol remains a staple reagent in synthetic laboratories worldwide.

In conclusion,4-amino-6-chloropyrimidin-2-ol (CAS No. 3289-35-8) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic pathways, making it indispensable for drug discovery efforts targeting kinases and other therapeutic areas. Advances in computational modeling have further enhanced its utility by enabling rapid optimization of lead compounds derived from this scaffold. As research continues to uncover new biological targets and synthetic methodologies,4-amino-6-chloropyrimidin-2-ol will undoubtedly remain at the forefront of medicinal chemistry innovation.